2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide

• Molecular Formula: C13H17N5O2
• Molecular Weight: 275.31 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(2-ethyltetrazol-5-yl)acetamide
• InChI: InChI=1S/C13H17N5O2/c1-4-18-16-13(15-17-18)14-12(19)8-20-11-6-5-9(2)7-10(11)3/h5-7H,4,8H2,1-3H3,(H,14,16,19)
• InChI Key: DFAFFLWBQPWXPG-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)COC2=C(C=C(C=C2)C)C

Description

2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The exact mechanism of action of 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide is not fully understood, but it is believed to act as a modulator of various signaling pathways involved in cell proliferation, differentiation, and apoptosis. 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in energy metabolism and cellular homeostasis. It also inhibits the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In livestock, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to improve feed intake, weight gain, and feed efficiency, as well as enhance the production of certain hormones and enzymes. In cancer cells, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to induce cell cycle arrest and apoptosis, as well as inhibit cell migration and invasion. In neuronal cells, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to enhance neurite outgrowth and promote neuronal survival.

Advantages And Limitations For Lab Experiments

2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, its high cost and limited availability may pose a challenge for some researchers. Additionally, the optimal concentration and duration of exposure for 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide may vary depending on the cell type and experimental conditions, which may require further optimization.

Future Directions

There are several potential future directions for 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide research, including the investigation of its effects on other signaling pathways and cellular processes, as well as its potential applications in other fields such as energy storage and catalysis. Additionally, the development of more efficient and cost-effective synthesis methods for 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide may further facilitate its use in various research applications.

Synthesis Methods

2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with ethyl chloroacetate, followed by the reaction of the resulting product with hydrazine hydrate and 5-amino-1,3,4-thiadiazole-2-thiol. The final product is obtained through the reaction of the intermediate product with acetic anhydride and acetic acid.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been extensively studied for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been shown to improve the growth and feed efficiency of livestock, as well as enhance the production of certain plant species. In medicine, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been investigated for its potential therapeutic effects, particularly in the treatment of cancer and neurological disorders. In material science, 2-(2,4-dimethylphenoxy)-N-(2-ethyl-2H-tetraazol-5-yl)acetamide has been used as a precursor for the synthesis of various metal complexes and coordination polymers.